N-(5-Amino-2-fluorophenyl)-2-(2-ethoxyethoxy)-benzamide
Overview
Description
“N-(5-Amino-2-fluorophenyl)-2-(2-ethoxyethoxy)-benzamide” is a chemical compound with the molecular formula C17H19FN2O3 and a molecular weight of 318.34 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzamide core with a fluorophenyl group and an ethoxyethoxy group attached .Scientific Research Applications
Benzoxaboroles: Versatile Compounds in Organic Synthesis and Medicinal Chemistry
Benzoxaboroles, derivatives of phenylboronic acids, have been investigated for their exceptional properties and wide applications in organic synthesis and medicinal chemistry. Some benzoxaboroles display biological activity and are under clinical trials, suggesting potential therapeutic applications that could be relevant to the research on N-(5-Amino-2-fluorophenyl)-2-(2-ethoxyethoxy)-benzamide (Adamczyk-Woźniak et al., 2009).
Benzene-1,3,5-tricarboxamide: A Building Block in Supramolecular Chemistry
Benzene-1,3,5-tricarboxamide (BTA) compounds are important in supramolecular chemistry for their self-assembly into nanometer-sized structures. These compounds find applications in nanotechnology, polymer processing, and biomedical fields, suggesting a multidisciplinary approach to studying compounds like this compound (Cantekin et al., 2012).
Hallucinogenic Phenethylamines: Insights into Receptor Binding and Pharmacology
Research on N-benzylmethoxy derivatives of the 2C family compounds, including 25I-NBOMe, provides insights into the pharmacological effects and potential toxicities of novel synthetic compounds. This research can inform safety and efficacy studies for new chemical entities such as this compound (Kamińska et al., 2020).
Antineoplastic Potential of Benzylidene Piperidones
A series of 1-[4-(2-aminoethoxy)phenylcarbonyl]-3,5-bis-(benzylidene)-4-piperidones has been studied for their antineoplastic properties, highlighting the importance of structure-activity relationships in developing therapeutic agents. This research avenue might be relevant for assessing the biological activities of this compound (Hossain et al., 2020).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-(5-amino-2-fluorophenyl)-2-(2-ethoxyethoxy)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2O3/c1-2-22-9-10-23-16-6-4-3-5-13(16)17(21)20-15-11-12(19)7-8-14(15)18/h3-8,11H,2,9-10,19H2,1H3,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBLFXMWQYPANJQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCOC1=CC=CC=C1C(=O)NC2=C(C=CC(=C2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(5-Amino-2-methoxyphenyl)-2-[2-(tert-butyl)-phenoxy]acetamide](/img/structure/B1384985.png)
